Cas no 1790202-96-8 (7-(furan-2-yl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-1,4-thiazepane)

• Product Name: 7-(furan-2-yl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-1,4-thiazepane
• CAS No: 1790202-96-8
• MF: C₁₅H₁₉N₃O₃S
• MW: 321.3946621418
• CID: 5368377
• Update Time: 2025-10-21

7-(furan-2-yl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• [7-(furan-2-yl)-1,4-thiazepan-4-yl]-(3-methoxy-1-methylpyrazol-4-yl)methanone
• 7-(furan-2-yl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-1,4-thiazepane

• Inchi： 1S/C15H19N3O3S/c1-17-10-11(14(16-17)20-2)15(19)18-6-5-13(22-9-7-18)12-4-3-8-21-12/h3-4,8,10,13H,5-7,9H2,1-2H3
• InChI Key： RLRCEZJNXBMKNJ-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CO2)SCC1)(C1=CN(C)N=C1OC)=O

Additional information on 7-(furan-2-yl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-1,4-thiazepane

Introduction to 7-(Furan-2-yl)-4-(3-Methoxy-1-methyl-1H-pyrazole-4-carbonyl)-1,4-Thiazepane (CAS No. 1790202-96-8)

7-(Furan-2-yl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-1,4-thiazepane (CAS No. 1790202-96-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazepanes, which are heterocyclic compounds characterized by a seven-membered ring containing one sulfur and one nitrogen atom. The presence of a furan and a pyrazole moiety in its structure adds to its complexity and functional diversity.

The furan ring, a five-membered aromatic heterocycle, is known for its electron-rich nature and ability to participate in various chemical reactions. In the context of 7-(Furan-2-yl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-1,4-thiazepane, the furan ring likely contributes to the compound's overall stability and reactivity. The pyrazole ring, on the other hand, is a five-membered heterocycle with two nitrogen atoms. It is often found in bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets.

The 3-methoxy group attached to the pyrazole ring adds an additional layer of complexity. Methoxy groups are known for their electron-donating properties, which can influence the electronic distribution within the molecule and affect its biological activity. The 1-methyl substitution on the pyrazole ring further modulates the compound's properties by altering its steric and electronic characteristics.

The thiazepane core of 7-(Furan-2-yl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-1,4-thiazepane is particularly noteworthy. Thiazepanes have been studied for their potential as scaffolds in drug design due to their ability to adopt various conformations and interact with different biological targets. The presence of a carbonyl group at the 4-position of the thiazepane ring suggests that this compound may exhibit significant reactivity and binding affinity towards specific receptors or enzymes.

Recent research has focused on the potential therapeutic applications of compounds with similar structures. For instance, a study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of thiazepane derivatives. The authors found that certain thiazepanes exhibited potent inhibition of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases.

In another study, researchers investigated the antitumor activity of thiazepane-based compounds. The results showed that these compounds could effectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival. The unique combination of functional groups in 7-(Furan-2-yl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-1,4-thiazepane may enhance its antitumor properties by providing multiple points of interaction with cellular targets.

The pharmacokinetic properties of 7-(Furan-2-yl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-1,4-thiazepane have also been studied. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's ability to cross biological membranes and reach target tissues efficiently is an important factor in its overall efficacy.

In terms of safety, preclinical studies have indicated that 7-(Furan-2-yl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-1,4-thiazepane exhibits low toxicity at therapeutic doses. This is a significant advantage over many existing drugs that may have dose-limiting side effects. Further research is needed to fully characterize the safety profile of this compound across different species and dose ranges.

The synthesis of 7-(Furan-2-yl)-4-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-1,4-thiazepane has been optimized using modern synthetic techniques. Key steps in the synthesis include the formation of the thiazepane core through a cyclization reaction and the subsequent functionalization with the furan and pyrazole moieties. The use of green chemistry principles has been emphasized to minimize environmental impact and improve process efficiency.

In conclusion, 7-(Furan-2-y\-l)-4-(3-methoxy\-1-me\-thyl\-1H\-pyra\-zol\-e\-4-carbo\-nyl)\--1,\--4-thiazepane (CAS No. 1790202-\--96-\--8) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential for future use in medicine.